Cas no 37461-91-9 (1,2-Benzisoxazole,3-(1-aziridinyl)-(9CI))

• Product Name: 1,2-Benzisoxazole,3-(1-aziridinyl)-(9CI)
• CAS No: 37461-91-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 296829
• Update Time: 2023-03-30

1,2-Benzisoxazole,3-(1-aziridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3-(1-aziridinyl)-
• 3-(1-Aziridinyl)benzisoxazole
• 1,2-Benzisoxazole,3-(1-aziridinyl)-(9CI)

• Inchi： 1S/C9H8N2O/c1-2-4-8-7(3-1)9(10-12-8)11-5-6-11/h1-4H,5-6H2
• InChI Key： LVZASTPGBFIEOY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(N2CC2)=N1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29A^2